molecular formula C14H16F3NO4 B1630055 Methyl 2-((tert-butoxycarbonyl)amino)-5-(trifluoromethyl)benzoate CAS No. 209688-24-4

Methyl 2-((tert-butoxycarbonyl)amino)-5-(trifluoromethyl)benzoate

Cat. No.: B1630055
CAS No.: 209688-24-4
M. Wt: 319.28 g/mol
InChI Key: NVXLETMQLIBSQG-UHFFFAOYSA-N
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Description

Methyl 2-((tert-butoxycarbonyl)amino)-5-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C14H16F3NO4 and its molecular weight is 319.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

209688-24-4

Molecular Formula

C14H16F3NO4

Molecular Weight

319.28 g/mol

IUPAC Name

methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-(trifluoromethyl)benzoate

InChI

InChI=1S/C14H16F3NO4/c1-13(2,3)22-12(20)18-10-6-5-8(14(15,16)17)7-9(10)11(19)21-4/h5-7H,1-4H3,(H,18,20)

InChI Key

NVXLETMQLIBSQG-UHFFFAOYSA-N

SMILES

CC(C)(C)OC(=O)NC1=C(C=C(C=C1)C(F)(F)F)C(=O)OC

Canonical SMILES

CC(C)(C)OC(=O)NC1=C(C=C(C=C1)C(F)(F)F)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-t-butoxycarbonylaminobenzotrifluoride (3.90 g) was dissolved in THF. At −50° C., t-butyl lithium (30 ml) was added dropwise thereto. The mixture was stirred for 3 hours with keeping at −50° C. Carbon dioxide gas was bubbled into this mixture under stirring (the temperature increased to about −30° C.). The solvent was distilled out. The back-extractration of the residue was 2N NaOH-ether mixture solution was carried out. The aqueous layer was acidified by adding 2N HCl, extracted with ether, washed and dried over. In addition, the layer containing ether was washed, dried over, filtered and concentrated after combining the said layer containing ether to give the crude compound. Such crude compound was dissolved in ether. A solution of diazomethane in ether was added thereto until the reaction solution became yellow. The reaction solution was concentrated and purified on silica gel column chromatography (hexane:AcOEt=20:1→10:1) to give the title compound (3.80 g) having the following physical data.
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